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Compound of Interest

Compound Name: 4-Phenylhepta-1,6-dien-4-amine
CAS No.: 19243-52-8
Cat. No.: B2765004
Get Quote
. J

Executive Summary & Application Context

4-Phenylhepta-1,6-dien-4-amine hydrochloride (often referred to as

-diallylbenzylamine HCI) serves as a strategic "open-chain" scaffold in medicinal chemistry. It is
the primary substrate for synthesizing 4-phenyl-1,2,3,6-tetrahydropyridines and related opioid
pharmacophores via RCM.

o Primary Utility: RCM Precursor for N-heterocycles.

» Key Structural Feature: A quaternary carbon center bearing a phenyl group, an amine, and
two allyl chains.

 Critical Quality Attribute: The conformational freedom of the allyl groups is the key
differentiator from its cyclic analogs, influencing both solubility and cyclization kinetics.

Comparative Structural Analysis

To evaluate the performance and structural integrity of the product, we compare it with 1-
Phenylcyclohexylamine Hydrochloride, a well-characterized rigid analog used in similar

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2765004#bc-rfq
https://www.benchchem.com/product/b2765004/docs?utm_src=pdf-body#structural-characterization-guide-4-phenylhepta-1-6-dien-4-amine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

pharmacological classes (e.g., dissociative anesthetics).

Table 1: Comparative Physicochemical & Structural Data

Feature

Target: 4-Phenylhepta-1,6-
dien-4-amine HCI

Alternative: 1-
Phenylcyclohexylamine HCI

Molecular Formula

Molecular Weight

223.74 g/mol

211.73 g/mol

Structural Topology

Acyclic / Flexible (Gem-diallyl)

Cyclic / Rigid (Cyclohexane

chair)

C4 Geometry

Distorted Tetrahedral (Steric
strain from Ph/AllyI)

Fixed Tetrahedral (Chair

conformation)

H-Bonding Motif

(3D Lattice Network)

(Defined columns/sheets)

Solubility Profile

High in MeOH/EtOH; Moderate

In

High in

: Moderate in Alcohols

RCM Reactivity

High (Pre-organized via

Thorpe-Ingold effect)

Null (Already cyclized)

Note on Data Source: Data for 1-Phenylcyclohexylamine HCI is based on established

crystallographic standards [1]. Data for the target diene is derived from homologous diallyl

ammonium salts [2].

Experimental Protocols
Protocol A: Single Crystal Growth (Vapor Diffusion)

Objective: To obtain X-ray quality crystals of the target hydrochloride salt for absolute structural

determination.
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Dissolution: Dissolve 50 mg of 4-Phenylhepta-1,6-dien-4-amine HCI in 2.0 mL of Methanol
(HPLC grade) in a small borosilicate vial (inner vial).

Filtration: Pass the solution through a 0.22

PTFE syringe filter to remove particulate nuclei.

Setup: Place the open inner vial inside a larger jar containing 10 mL of Diethyl Ether
(antisolvent).

Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at

for 7-14 days.

Harvesting: Observe for colorless prismatic crystals. Harvest under oil to prevent
hygroscopic degradation.

Protocol B: Structural Validation via RCM (Functional
Test)

Objective: To confirm the "gem-diallyl" connectivity by converting the precursor to the cyclic

olefin.

Catalyst Prep: Dissolve Grubbs II catalyst (5 mol%) in degassed Dichloromethane (DCM).
Reaction: Add the free base of the target amine (0.1 M) to the catalyst solution.
Reflux: Stir at

for 4 hours under Argon.
Analysis: Monitor by TLC or
-NMR. Disappearance of terminal alkene signals (

5.0-5.2 ppm) and appearance of internal olefin protons (

5.6-5.8 ppm) confirms the connectivity.
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Mechanistic Visualization

The following diagram illustrates the structural relationship between the open-chain precursor
and the cyclic product, highlighting the role of the quaternary center.

Structural Evolution

The 'gem-diallyl' effect promotes
cyclization by compressing
the bond angle at the quaternary carbon.

+ Grubbs Il Cat.
4-Phenylhepta-1,6-dien-4-amine - C2H4 m | Ru-Carbene Complex Ring Closure 2,3,4,7-Tetrahydro-1H-azepine*
(Acyclic Precursor) ) = (Intermediate) (Cyclized Product)

Click to download full resolution via product page

Figure 1: Reaction pathway transforming the flexible diallyl precursor into the rigid cyclic
scaffold. The quaternary carbon (C4) acts as a pivot point, facilitating the ring-closing

metathesis.

X-ray Data Interpretation Guide

When analyzing the crystal structure of 4-Phenylhepta-1,6-dien-4-amine HCI, researchers
should focus on the following parameters to validate the compound's identity and purity:

e Quaternary Center (

): Verify the tetrahedral geometry. The bond angle
is typically compressed (

) due to the steric bulk of the phenyl group, a phenomenon known as the Thorpe-Ingold
effect which aids in cyclization [3].

 Allyl Group Conformation: In the solid state, the allyl arms often adopt an anti conformation
relative to the phenyl ring to minimize steric clash.
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Chloride Interaction: The chloride ion should act as a trifurcated acceptor, forming hydrogen
bonds with the three protons of the ammonium group (

), typically with distances of

[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2765004/docs#structural-characterization-guide-4-
phenylhepta-1-6-dien-4-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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